Cas no 177961-61-4 (9-Undecyn-1-ol)

9-Undecyn-1-ol structure
9-Undecyn-1-ol structure
Product Name:9-Undecyn-1-ol
CAS No:177961-61-4
MF:C11H20O
MW:168.275903701782
CID:112773
PubChem ID:329760323
Update Time:2025-09-22

9-Undecyn-1-ol Chemical and Physical Properties

Names and Identifiers

    • 9-Undecyn-1-ol
    • undec-9-yn-1-ol
    • MS-20915
    • 9-Undecyn-1-ol, 90%
    • AKOS005255686
    • 177961-61-4
    • DTXSID20336595
    • J-011342
    • SCHEMBL18804001
    • GEO-02444
    • MDL: MFCD04116376
    • Inchi: 1S/C11H20O/c1-2-3-4-5-6-7-8-9-10-11-12/h12H,4-11H2,1H3
    • InChI Key: YSDWKSIWEWYTEF-UHFFFAOYSA-N
    • SMILES: OCCCCCCCCC#CC

Computed Properties

  • Exact Mass: 168.15100
  • Monoisotopic Mass: 168.151
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 7
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 20.2A^2

Experimental Properties

  • Density: 0.866 g/mL at 25 °C
  • Boiling Point: 92-93 °C/0.03 mmHg
  • Flash Point: Degrees Fahrenheit:>230°F
    Degrees Celsius:>110°C
  • Refractive Index: n20/D 1.466
  • PSA: 20.23000
  • LogP: 2.73270

9-Undecyn-1-ol Security Information

  • Symbol: GHS07 GHS09
  • Signal Word:Warning
  • Hazard Statement: H302-H319-H400
  • Warning Statement: P273-P305+P351+P338
  • Hazardous Material transportation number:UN 3082 9/PG 3
  • WGK Germany:3
  • Hazard Category Code: 22-36-50/53
  • Safety Instruction: S26
  • Hazardous Material Identification: Xn N
  • Safety Term:S26-60-61
  • Storage Condition:2-8°C
  • Risk Phrases:R22

9-Undecyn-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
668338-1G
9-Undecyn-1-ol
177961-61-4 90%
1G
¥1019.89 2022-02-24
SHENG KE LU SI SHENG WU JI SHU
sc-227146-1 g
9-Undecyn-1-ol,
177961-61-4
1g
¥609.00 2023-06-01
Key Organics Ltd
MS-20915-1G
9-Undecyn-1-ol
177961-61-4 >95%
1g
£5172.00 2025-02-09
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